Cas no 4450-68-4 ((4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate)
(4-Nitrophenyl)methyl 4-methylbenzene-1-sulfonate is a sulfonate ester compound commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include its stability under standard conditions and its reactivity as a sulfonating agent, facilitating the introduction of the 4-methylbenzenesulfonyl (tosyl) group into target molecules. The presence of the nitro group enhances its utility in nucleophilic substitution reactions, making it valuable for constructing complex molecular frameworks. This compound is particularly useful in peptide chemistry and as a protecting group reagent. High purity grades are available, ensuring consistent performance in sensitive synthetic applications. Proper handling under controlled conditions is recommended due to its potential irritant properties.
4450-68-4 structure
Product Name:(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate
CAS No:4450-68-4
MF:C14H13NO5S
MW:307.321722745895
CID:331580
PubChem ID:20519
Update Time:2025-06-08
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-nitro-, 1-(4-methylbenzenesulfonate)
- (4-nitrophenyl)methyl 4-methylbenzenesulfonate
- 4-Nitrobenzyl 4-methylbenzenesulfonate
- benzenemethanol, 4-nitro-, 4-methylbenzenesulfonate (ester)
- 4-Nitrobenzyl tosylate
- p-Nitrobenzyl p-methylbenzenesulfonate
- p-Nitrobenzyl p-toluenesulfonate
- p-Nitrobenzyl tosylate
- (4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate
- 1-METHYL-4-[(4-NITROPHENYL)METHOXYSULFONYL]BENZENE
- 4-nitrobenzyl p-toluenesulfonate
- Benzenemethanol, 4-nitro-, 1-(4-methylbenzenesulfonate)
- 4450-68-4
- SCHEMBL197968
- DTXSID6063480
- CCRIS 5121
- BENZYL ALCOHOL, p-NITRO-, p-TOLUENESULFONATE (ester)
- EN300-12625173
- NS00124859
-
- Inchi: 1S/C14H13NO5S/c1-11-2-8-14(9-3-11)21(18,19)20-10-12-4-6-13(7-5-12)15(16)17/h2-9H,10H2,1H3
- InChI Key: QXTKWWMLNUQOLB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 307.05149
- Monoisotopic Mass: 307.051443
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 97.6
Experimental Properties
- Density: 1.357
- Boiling Point: 498.5°Cat760mmHg
- Flash Point: 255.3°C
- Refractive Index: 1.598
- PSA: 86.51
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12625173-50mg |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 50mg |
$348.0 | 2023-10-02 | ||
| Enamine | EN300-12625173-100mg |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 100mg |
$364.0 | 2023-10-02 | ||
| Enamine | EN300-12625173-250mg |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 250mg |
$381.0 | 2023-10-02 | ||
| Enamine | EN300-12625173-500mg |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 500mg |
$397.0 | 2023-10-02 | ||
| Enamine | EN300-12625173-1000mg |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 1000mg |
$414.0 | 2023-10-02 | ||
| Enamine | EN300-12625173-2500mg |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 2500mg |
$810.0 | 2023-10-02 | ||
| Enamine | EN300-12625173-5000mg |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 5000mg |
$1199.0 | 2023-10-02 | ||
| Enamine | EN300-12625173-10000mg |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 10000mg |
$1778.0 | 2023-10-02 | ||
| Enamine | EN300-12625173-0.05g |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 0.05g |
$323.0 | 2023-06-08 | ||
| Enamine | EN300-12625173-0.1g |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate |
4450-68-4 | 0.1g |
$339.0 | 2023-06-08 |
(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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